Cas no 1776-33-6 (2-Propen-1-one,3-(diethylamino)-1-(2-hydroxyphenyl)-)

2-Propen-1-one,3-(diethylamino)-1-(2-hydroxyphenyl)- structure
1776-33-6 structure
Product Name:2-Propen-1-one,3-(diethylamino)-1-(2-hydroxyphenyl)-
CAS No:1776-33-6
MF:C13H17NO2
MW:219.279583692551
CID:118070
PubChem ID:688259
Update Time:2025-04-18

2-Propen-1-one,3-(diethylamino)-1-(2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,3-(diethylamino)-1-(2-hydroxyphenyl)-
    • 3-(diethylamino)-1-(2-hydroxyphenyl)prop-2-en-1-one
    • 3-Diaethylamino-1-<2-hydroxy-phenyl>-propenon
    • (E)-3-(Diethylamino)-1-(2-hydroxyphenyl)prop-2-en-1-one, AldrichCPR
    • 2-Propen-1-one, 3-(diethylamino)-1-(2-hydroxyphenyl)-
    • 3-(Diethylamino)-1-(2-hydroxyphenyl)-2-propen-1-one
    • 850797-12-5
    • SCHEMBL13978671
    • BRD-K40162630-001-01-1
    • (E)-3-(diethylamino)-1-(2-hydroxyphenyl)prop-2-en-1-one
    • 1776-33-6
    • J-011300
    • AKOS024282595
    • HMS1545D03
    • 631-495-7
    • Inchi: 1S/C13H17NO2/c1-3-14(4-2)10-9-13(16)11-7-5-6-8-12(11)15/h5-10,15H,3-4H2,1-2H3/b10-9+
    • InChI Key: QXYMFGIARLJINM-MDZDMXLPSA-N
    • SMILES: O=C(C1C=CC=CC=1O)/C=C/N(CC)CC

Computed Properties

  • Exact Mass: 219.12600
  • Monoisotopic Mass: 219.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 40.5Ų
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.081
  • Melting Point: 77-81 °C(lit.)
  • Boiling Point: 340.1°C at 760 mmHg
  • Flash Point: 159.5°C
  • Refractive Index: 1.555
  • PSA: 40.54000
  • LogP: 2.43040
  • Solubility: Not determined

2-Propen-1-one,3-(diethylamino)-1-(2-hydroxyphenyl)- Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26-36
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